![molecular formula C13H22N2O2 B6194828 tert-butyl 3,6-diazatricyclo[6.1.1.0,1,6]decane-3-carboxylate CAS No. 2680539-61-9](/img/new.no-structure.jpg)
tert-butyl 3,6-diazatricyclo[6.1.1.0,1,6]decane-3-carboxylate
Overview
Description
tert-butyl 3,6-diazatricyclo[6.1.1.0,1,6]decane-3-carboxylate is a complex organic compound with the molecular formula C13H22N2O2. This compound is characterized by its unique tricyclic structure, which includes a diazatricyclo framework. It is often used in various chemical and pharmaceutical research applications due to its distinctive chemical properties.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of tert-butyl 3,6-diazatricyclo[6.1.1.0,1,6]decane-3-carboxylate typically involves multiple steps, starting from simpler organic molecules. One common method involves the cyclization of a suitable precursor under controlled conditions. The reaction conditions often include the use of specific catalysts and solvents to facilitate the formation of the tricyclic structure.
Industrial Production Methods
In an industrial setting, the production of this compound may involve large-scale synthesis using automated reactors. The process is optimized for yield and purity, often incorporating advanced techniques such as continuous flow chemistry and high-throughput screening to ensure efficient production.
Chemical Reactions Analysis
Types of Reactions
tert-butyl 3,6-diazatricyclo[6.1.1.0,1,6]decane-3-carboxylate can undergo various chemical reactions, including:
Oxidation: This compound can be oxidized under specific conditions to form corresponding oxidized products.
Reduction: Reduction reactions can convert it into different reduced forms.
Substitution: It can participate in substitution reactions where functional groups are replaced by other groups.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.
Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are often used.
Substitution: Conditions for substitution reactions vary, but they often involve nucleophiles or electrophiles in the presence of catalysts.
Major Products
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction could produce alcohols or amines.
Scientific Research Applications
tert-butyl 3,6-diazatricyclo[6.1.1.0,1,6]decane-3-carboxylate is utilized in various fields of scientific research:
Chemistry: It serves as a building block for the synthesis of more complex molecules.
Biology: Researchers use it to study enzyme interactions and metabolic pathways.
Industry: The compound is used in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism by which tert-butyl 3,6-diazatricyclo[6.1.1.0,1,6]decane-3-carboxylate exerts its effects involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins. The compound’s unique structure allows it to bind selectively to these targets, modulating their activity and influencing various biochemical pathways.
Comparison with Similar Compounds
Similar Compounds
tert-butyl 3,6-diazatricyclo[6.1.1.0,1,6]decane-3-carboxylate: shares similarities with other diazatricyclic compounds, such as:
Uniqueness
What sets this compound apart is its tert-butyl group, which can influence its solubility, stability, and reactivity. This makes it particularly valuable in applications where these properties are crucial.
Properties
CAS No. |
2680539-61-9 |
|---|---|
Molecular Formula |
C13H22N2O2 |
Molecular Weight |
238.3 |
Purity |
95 |
Origin of Product |
United States |
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